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Compound of Interest

Compound Name: (R)-1-m-Tolylethanamine

Cat. No.: B588723

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and material
safety data for (R)-1-m-Tolylethanamine. The information is intended for use in laboratory and
drug development settings.

Compound Identification and Properties

(R)-1-m-Tolylethanamine is a chiral amine that serves as a valuable building block in
asymmetric synthesis. Its stereospecific nature makes it a crucial component in the
development of enantiomerically pure pharmaceuticals and other fine chemicals.

Table 1: Chemical and Physical Properties of (R)-1-m-Tolylethanamine
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Property Value Source

Molecular Formula CoH13N PubChem
Molecular Weight 135.21 g/mol PubChem
CAS Number 138457-19-9 PubChem
IUPAC Name (IR)-1-(3- PubChem

methylphenyl)ethanamine

(R)-m-Methyl-a-phenethylamin,
Synonyms ] PubChem
(1R)-1-(m-tolyl)ethanamine

Appearance No data available
Boiling Point No data available
Melting Point No data available
Density No data available
Solubility No data available

Safety and Hazard Information

A specific Safety Data Sheet (SDS) for (R)-1-m-Tolylethanamine is not readily available. The
following information is based on data for the closely related isomer, (R)-1-(p-Tolyl)ethanamine,
and general knowledge of chiral amines. Researchers should handle this compound with care
and perform a thorough risk assessment before use.

Table 2: Hazard Identification and GHS Classifications (Based on (R)-1-(p-Tolyl)ethanamine)
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Precautionary Statement

Hazard Class GHS Classification
Codes
o Category 4 (Combustible
Flammable Liquids o H227
liquid)
. Category 4 (Harmful if
Acute Toxicity, Oral H302

swallowed)

) ) o Category 1B (Causes severe
Skin Corrosion/Irritation ] H314
skin burns and eye damage)

Serious Eye Damage/Eye Category 1 (Causes serious H318
Irritation eye damage)

Hazardous to the Aquatic Category 3 (Harmful to aquatic H402
Environment, Acute Hazard life)

Hazard Statements:

H227: Combustible liquid.

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H402: Harmful to aquatic life.

Precautionary Statements:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P273: Avoid release to the environment.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.
P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.
P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Handling, Storage, and Disposal

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and to maintain the integrity of the compound.

Personal Protective Equipment (PPE)

A standard laboratory PPE workflow should be followed when handling (R)-1-m-
Tolylethanamine.

Wear Safety Goggles/ ‘Handle (R)-1-m-Tolylethanamine
Enter Laboratory —»(Dor\ Laboratory CUaaa[ e Don Nitrile Gloves e Ll Remove Gloves Remove Laboratory Coat Wash Hands Thoroughly Exit Laboratory

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Workflow.

Storage
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» Conditions: Store in a cool, dry, well-ventilated area.
e Incompatibilities: Keep away from strong oxidizing agents and acids.

o Container: Keep container tightly closed to prevent absorption of moisture and carbon
dioxide from the air.

Disposal

Dispose of (R)-1-m-Tolylethanamine and its containers in accordance with all applicable local,
state, and federal regulations. It is considered hazardous waste.

Experimental Protocols

(R)-1-m-Tolylethanamine is primarily used as a resolving agent in the separation of racemic
mixtures of carboxylic acids and as a chiral auxiliary in asymmetric synthesis.

General Protocol for the Resolution of a Racemic
Carboxylic Acid

This protocol outlines a general procedure for the resolution of a racemic carboxylic acid using
a chiral amine like (R)-1-m-Tolylethanamine. The specific solvent, temperature, and
stoichiometry will need to be optimized for the particular acid being resolved.

Figure 2: General workflow for the resolution of a racemic carboxylic acid.

Table 3: Example Reagents and Conditions for Resolution
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Step Reagent/Parameter Typical Value/Condition
Ethanol, Methanol, or Ethyl ) ) N
Solvent Varies based on acid solubility
Acetate
Stoichiometry Racemic Acid : Chiral Amine 1:05
Dissolution at reflux, Dependent on solvent and
Temperature o
crystallization at 0-25 °C solutes
Acidification Hydrochloric Acid (e.g., 2M) TopH<?2
Extraction Solvent Diethyl ether, Ethyl acetate Varies based on acid solubility

Toxicological Information

Detailed toxicological data for (R)-1-m-Tolylethanamine is not available. Based on data for
similar compounds, it is expected to be harmful if swallowed and may cause irritation upon
contact with skin and eyes. Ingestion may cause gastrointestinal irritation, nausea, vomiting,
and diarrhea. Inhalation of vapors may cause respiratory tract irritation.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.

o Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated clothing and shoes.

 Ingestion: If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately. Do NOT induce
vomiting.

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Disclaimer
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This document has been prepared as a guide to the safe handling of (R)-1-m-Tolylethanamine
and is based on the best available information. It is the responsibility of the user to conduct a
thorough risk assessment before using this chemical. All users should be trained in the proper
handling and disposal of hazardous materials.

 To cite this document: BenchChem. [Technical Guide: (R)-1-m-Tolylethanamine - Safety,
Handling, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588723#safety-handling-and-msds-for-r-1-m-
tolylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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